2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H21N5O4S/c1-3-25-18-17(13(2)23-25)22-20(24(19(18)27)11-15-7-5-9-29-15)30-12-16(26)21-10-14-6-4-8-28-14/h4-9H,3,10-12H2,1-2H3,(H,21,26)
• InChI Key: BBJKZOMZSCVWOT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C20H21N5O4S
• Molecular Weight: 427.5 g/mol

Description

2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H21N5O4S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications

Heteroaromatic Decarboxylative Claisen Rearrangement Reactions

The decarboxylative Claisen rearrangement of furan-2-ylmethyl tosylacetates, a process relevant to this compound, produces heteroaromatic products with potential utility in synthetic organic chemistry and material science. This reaction expands the toolkit for constructing complex molecules, potentially useful in developing new materials or pharmaceuticals (Craig et al., 2005).

Synthesis of N-Alkylated 1,2,4-Triazoles and Other Derivatives

The preparation and alkylation of N-(Furan-2-ylmethylidene) derivatives to afford N-alkylated 1,2,4-triazoles, oxadiazoles, and thiadiazoles demonstrates the compound's versatility in heterocyclic chemistry. These derivatives have significance in pharmaceutical research, offering a route to novel compounds with potential biological activity (El-Essawy & Rady, 2011).

Anticancer Activity of Related Derivatives

Research into 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives has identified compounds with potent and selective cytotoxic effects against leukemia cell lines. This suggests the compound's structural motifs may be useful in the design of new anticancer agents, highlighting its importance in medicinal chemistry (Horishny et al., 2021).

Facile Synthesis of Stable Isotope-Labeled Compounds

The synthesis of stable isotope-labeled antibacterial agents related to this compound underscores its application in drug development and pharmacokinetic studies. Isotope labeling aids in the detailed study of drug metabolism, distribution, and excretion, crucial for the development of safer and more effective drugs (Lin & Weaner, 2012).

Novel Antimicrobial and Anticancer Agents

The development of pyrazole derivatives incorporating the furan-2-ylmethyl motif has led to compounds with promising antimicrobial and anticancer activities. This research suggests the potential for these compounds to be further developed into new therapeutic agents, highlighting the compound's role in the discovery of new drugs (Hafez et al., 2016).